4-(1,3-dihydro-2H-isoindol-2-yl)-N'-[(Z)-thiophen-2-ylmethylidene]benzohydrazide

• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 4-(1,3-dihydroisoindol-2-yl)-N-[(Z)-thiophen-2-ylmethylideneamino]benzamide
• InChI: InChI=1S/C20H17N3OS/c24-20(22-21-12-19-6-3-11-25-19)15-7-9-18(10-8-15)23-13-16-4-1-2-5-17(16)14-23/h1-12H,13-14H2,(H,22,24)/b21-12-
• InChI Key: NSQZDESBXHVIRJ-MTJSOVHGSA-N
• Isomeric SMILES: C1C2=CC=CC=C2CN1C3=CC=C(C=C3)C(=O)N/N=C\C4=CC=CS4
• Canonical SMILES: C1C2=CC=CC=C2CN1C3=CC=C(C=C3)C(=O)NN=CC4=CC=CS4

Description

4-(2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N’-[(Z)-(THIOPHEN-2-YL)METHYLIDENE]BENZOHYDRAZIDE is a complex organic compound that features a unique combination of isoindoline and thiophene moieties

Preparation Methods

The synthesis of 4-(2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N’-[(Z)-(THIOPHEN-2-YL)METHYLIDENE]BENZOHYDRAZIDE typically involves the condensation of 2,3-dihydro-1H-isoindole with thiophene-2-carbaldehyde in the presence of a hydrazide derivative. The reaction is usually carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The product is then purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiophene ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding alcohols or amines .

Scientific Research Applications

4-(2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N’-[(Z)-(THIOPHEN-2-YL)METHYLIDENE]BENZOHYDRAZIDE has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Material Science: It is investigated for its potential use in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The isoindoline moiety can interact with biological macromolecules, potentially inhibiting enzyme activity or modulating receptor function. The thiophene ring may contribute to the compound’s binding affinity and specificity through π-π interactions and hydrogen bonding .

Comparison with Similar Compounds

Similar compounds include:

4-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)BUTANOIC ACID: This compound shares the isoindoline core but differs in its functional groups, leading to different chemical properties and applications.

4-(1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-BENZOIC ACID OCTYL ESTER: Another related compound with an isoindoline structure, used in different contexts such as material science.